91-51-0

Verdantiol

• CAS RN:
• 91-51-0

• Formula:
• C22H27NO2

• InChI:
• InChI=1S/C22H27NO2/c1-16(14-17-10-12-18(13-11-17)22(2,3)4)15-23-20-9-7-6-8-19(20)21(24)25-5/h6-13,15-16H,14H2,1-5H3

• InChIKey:
• RBAUBIIMPLZNGC-HZHRSRAPSA-N

• Verdantiol is a flavanol.

Aspartyllysine

In Stock

• CAS RN:
• 5891-51-0

• Formula:
• C10H19N3O5

• InChI:
• InChI=1S/C10H19N3O5/c11-4-2-1-3-7(10(17)18)13-9(16)6(12)5-8(14)15/h6-7H,1-5,11-12H2,(H,13,16)(H,14,15)(H,17,18)/t6-,7-/m0/s1

• InChIKey:
• OAMLVOVXNKILLQ-BQBZGAKWSA-N

• Aspartyllysine, also known as DK or L-alpha-asp-L-lys, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Aspartyllysine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Aspartyllysine has been primarily detected in feces. Within the cell, aspartyllysine is primarily located in the cytoplasm.
  Asp-Lys is a dipeptide formed from L-alpha-aspartyl and L-lysine residues. It has a role as a metabolite.

(3,6-Dimethylpyridazin-4-yl)methanol

In Stock

• CAS RN:
• 18591-51-0

• Formula:
• C7H10N2O

• InChI:
• InChI=1S/C7H10N2O/c1-5-3-7(4-10)6(2)9-8-5/h3,10H,4H2,1-2H3

• InChIKey:
• WDJDFZMZULMEQZ-UHFFFAOYSA-N

• (3,6-Dimethylpyridazin-4-yl)methanol is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17. The purity is usually 95%.

8-Hydroxy-1-methoxy-3-methyl-5H-benzo(d)naphtho(2,3-b)pyran-5,7,12-trione

• CAS RN:
• 76191-51-0

• Formula:
• C19H12O6

• InChI:
• InChI=1S/C19H12O6/c1-8-6-10-14(12(7-8)24-2)15-16(21)9-4-3-5-11(20)13(9)17(22)18(15)25-19(10)23/h3-7,20H,1-2H3

• InChIKey:
• LUXDHHSVJLVLPS-UHFFFAOYSA-N

• 8-Hydroxy-1-methoxy-3-methyl-5H-benzo(d)naphtho(2,3-b)pyran-5,7,12-trione is a natural product found in Streptomyces and Streptomyces acidiscabies with data available.

Chloro(pentamethylcyclopentadienyl)[(2-pyridinyl-kN)phenyl-kC]iridum(III), 99%

In Stock

• CAS RN:
• 945491-51-0

• Formula:
• C22H31ClIrN

• InChI:
• InChI=1S/C11H8N.C10H20.CH3.ClH.Ir/c1-2-6-10(7-3-1)11-8-4-5-9-12-11;1-6-7(2)9(4)10(5)8(6)3;;;/h1-6,8-9H;6-10H,1-5H3;1H3;1H;/q-1;;-1;;+3/p-1

• InChIKey:
• VXSWWLDLWFVXBO-UHFFFAOYSA-M

• Chloro(pentamethylcyclopentadienyl)[(2-pyridinyl-kN)phenyl-kC]iridum(III), 99% is a useful research compound. Its molecular formula is C22H31ClIrN and its molecular weight is 537.2 g/mol. The purity is usually 95%.

Carbamic acid, [3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]-, phenylmethyl ester

Usually In Stock

• CAS RN:
• 160291-51-0

• Formula:
• C16H24N2O4

• InChI:
• InChI=1S/C16H24N2O4/c1-16(2,3)22-15(20)18-11-7-10-17-14(19)21-12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,17,19)(H,18,20)

• InChIKey:
• LOFGSUCEPHVJBV-UHFFFAOYSA-N

• Carbamic acid, [3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]-, phenylmethyl ester is a useful research compound. Its molecular formula is C16H24N2O4 and its molecular weight is 308.37 g/mol. The purity is usually 95%.

5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636991-51-0

• Formula:
• C23H20N2O5S

• InChI:
• InChI=1S/C23H20N2O5S/c1-29-15-7-8-17(30-2)16(11-15)20-19(21(26)18-6-4-10-31-18)22(27)23(28)25(20)13-14-5-3-9-24-12-14/h3-12,20,27H,13H2,1-2H3

• InChIKey:
• OVOSCVRTXZUEFT-UHFFFAOYSA-N

• 5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H20N2O5S and its molecular weight is 436.48. The purity is usually 95%.

8-Oxo-8-(4-pentylphenyl)octanoic acid

In Stock

• CAS RN:
• 898791-51-0

• Formula:
• C19H28O3

• InChI:
• InChI=1S/C19H28O3/c1-2-3-6-9-16-12-14-17(15-13-16)18(20)10-7-4-5-8-11-19(21)22/h12-15H,2-11H2,1H3,(H,21,22)

• InChIKey:
• LQQCCDGLVVIQDL-UHFFFAOYSA-N

• 8-Oxo-8-(4-pentylphenyl)octanoic acid is a useful research compound. Its molecular formula is C19H28O3 and its molecular weight is 304.4 g/mol. The purity is usually 95%.

Ppppoc

• CAS RN:
• 152191-51-0

• Formula:
• C30H39N3O3

• InChI:
• InChI=1S/C30H39N3O3/c34-27(31-11-8-16-36-20-10-7-9-19(17-20)18-32-12-3-1-4-13-32)29-21-24-22(29)26-23(29)25(21)30(24,26)28(35)33-14-5-2-6-15-33/h7,9-10,17,21-26H,1-6,8,11-16,18H2,(H,31,34)

• InChIKey:
• RKQDSIZGDGSXFG-UHFFFAOYSA-N

• Ppppoc, also known as Ppppoc, is a useful research compound. Its molecular formula is C30H39N3O3 and its molecular weight is 489.6 g/mol. The purity is usually 95%.

1H-Benzimidazole-4-carboxamide, 2,3-dihydro-2-thioxo-

Usually In Stock

• CAS RN:
• 791591-51-0

• Formula:
• C8H7N3OS

• InChI:
• InChI=1S/C8H7N3OS/c9-7(12)4-2-1-3-5-6(4)11-8(13)10-5/h1-3H,(H2,9,12)(H2,10,11,13)

• InChIKey:
• LUKMEALKPUFVQI-UHFFFAOYSA-N

• 1H-Benzimidazole-4-carboxamide, 2,3-dihydro-2-thioxo- is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.23 g/mol. The purity is usually 95%.

Isoquinoline, 6-chloro-7-methoxy-

In Stock

• CAS RN:
• 1187791-51-0

• Formula:
• C10H8ClNO

• InChI:
• InChI=1S/C10H8ClNO/c1-13-10-5-8-6-12-3-2-7(8)4-9(10)11/h2-6H,1H3

• InChIKey:
• BLQNCHDESCWCLD-UHFFFAOYSA-N

• Isoquinoline, 6-chloro-7-methoxy- is a useful research compound. Its molecular formula is C10H8ClNO and its molecular weight is 193.63. The purity is usually 95%.

4-(tert-butyl)-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide

In Stock

• CAS RN:
• 1797891-51-0

• Formula:
• C20H24FNO2

• InChI:
• InChI=1S/C20H24FNO2/c1-20(2,3)16-10-8-14(9-11-16)19(23)22-13-18(24-4)15-6-5-7-17(21)12-15/h5-12,18H,13H2,1-4H3,(H,22,23)

• InChIKey:
• KFDKHWZNHDCFME-UHFFFAOYSA-N

• 4-(tert-butyl)-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C20H24FNO2 and its molecular weight is 329.415. The purity is usually 95%.

2-Bromo-6-fluoro-4-methylphenol

In Stock

• CAS RN:
• 1394291-51-0

• Formula:
• C7H6BrFO

• InChI:
• InChI=1S/C7H6BrFO/c1-4-2-5(8)7(10)6(9)3-4/h2-3,10H,1H3

• InChIKey:
• PFMAUMFDMPLSPL-UHFFFAOYSA-N

• 2-Bromo-6-fluoro-4-methylphenol is a useful research compound. Its molecular formula is C7H6BrFO and its molecular weight is 205.02 g/mol. The purity is usually 95%.

Methyl 2-(2-methylsulfanylethyl)-1,3-thiazolidine-4-carboxylate

Usually In Stock

• CAS RN:
• 2167491-51-0

• Formula:
• C8H15NO2S2

• InChI:
• InChI=1S/C8H15NO2S2/c1-11-8(10)6-5-13-7(9-6)3-4-12-2/h6-7,9H,3-5H2,1-2H3

• InChIKey:
• QLPGUPLZKHBMDQ-UHFFFAOYSA-N

• Methyl 2-(2-methylsulfanylethyl)-1,3-thiazolidine-4-carboxylate is a useful research compound. Its molecular formula is C8H15NO2S2 and its molecular weight is 221.33. The purity is usually 95%.